Cas no 25343-70-8 (2,6-Diisopropylphenyl isothiocyanate)
25343-70-8 structure
Product Name:2,6-Diisopropylphenyl isothiocyanate
CAS No:25343-70-8
MF:C13H17NS
MW:219.34578204155
MDL:MFCD00041341
CID:88581
PubChem ID:141194
Update Time:2025-04-18
2,6-Diisopropylphenyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Diisopropylphenyl isothiocyanate
- 1,3-diisopropyl-2-isothiocyanatobenzene
- 2-isothiocyanato-1,3-di(propan-2-yl)benzene
- 2,5-DIHYDRO-A,2,4,5-TETRAMETHYL-2-THIAZOLEMETHANETHIOLO
- 2,6-diisopropylphenyl isothiocyanide
- BDBM50409542
- 2,6-diisopropylphenyl-isothiocyanate
- 25343-70-8
- FT-0610673
- EN300-42490
- 1,3-Diisopropyl-2-isothiocyanato-benzene
- Benzene,2-isothiocyanato-1,3-bis(1-methylethyl)-
- D5830
- A817804
- 2,6-diisopropyl-phenyl isothiocyanate
- AKOS003354478
- 2-isothiocyanato-1, 3-di(propan-2-yl)benzene
- SY173388
- DTXSID90179991
- FS-4233
- SCHEMBL1457748
- 2-isothiocyanato-1,3-bis(propan-2-yl)benzene
- 1,3-Diisopropyl-2-isothiocyanatobenzene #
- CHEMBL112891
- MFCD00041341
- DB-046675
- G77577
- 2,6-Diisopropylphenylisothiocyanate
-
- MDL： MFCD00041341
- Inchi： 1S/C13H17NS/c1-9(2)11-6-5-7-12(10(3)4)13(11)14-8-15/h5-7,9-10H,1-4H3
- InChI Key： HZGOUCYIYIFQHX-UHFFFAOYSA-N
- SMILES： S=C=NC1C(=CC=CC=1C(C)C)C(C)C
- BRN： 2416576
Computed Properties
- Exact Mass: 219.10800
- Monoisotopic Mass: 219.108
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.6
- Topological Polar Surface Area: 44.4A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1,01 g/cm3
- Boiling Point: 140°C 5mm
- Flash Point: 139-140°C/5mm
- Refractive Index: 1.5830
- PSA: 44.45000
- LogP: 4.66770
- Solubility: Not determined
- Sensitiveness: Moisture Sensitive
2,6-Diisopropylphenyl isothiocyanate Security Information
-
Symbol:
- Hazard Statement： H331,H302,H312,H314,H318
-
Warning Statement：
P260,P303
P361
P353,P305
P351
P338,P301
P330
P331,P405,P501A - Hazardous Material transportation number：2810
- Safety Instruction： S26-S36/37/39
- Safety Term：6.1
- Packing Group：II
- Risk Phrases：R20/21/22; R36/37/38
- Packing Group：II
- Hazard Level：6.1
- HazardClass：6.1
- PackingGroup：II
2,6-Diisopropylphenyl isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2,6-Diisopropylphenyl isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D5830-5G |
1,3-Diisopropyl-2-isothiocyanatobenzene |
25343-70-8 | 95.0%(GC) | 5G |
￥990.0 | 2022-07-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D5830-1G |
1,3-Diisopropyl-2-isothiocyanatobenzene |
25343-70-8 | 95.0%(GC) | 1G |
￥290.0 | 2022-07-29 | |
| Fluorochem | 018561-1g |
2,6-Diisopropylphenyl isothiocyanate |
25343-70-8 | 92% | 1g |
￡23.00 | 2022-03-01 | |
| Fluorochem | 018561-10g |
2,6-Diisopropylphenyl isothiocyanate |
25343-70-8 | 92% | 10g |
￡107.00 | 2022-03-01 | |
| Fluorochem | 018561-25g |
2,6-Diisopropylphenyl isothiocyanate |
25343-70-8 | 92% | 25g |
￡215.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D140554-1g |
2,6-Diisopropylphenyl isothiocyanate |
25343-70-8 | 95% | 1g |
¥234.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D140554-5g |
2,6-Diisopropylphenyl isothiocyanate |
25343-70-8 | 95% | 5g |
¥926.90 | 2023-09-03 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D918171-1g |
1,3-Diisopropyl-2-isothiocyanatobenzene |
25343-70-8 | ≥95%(GC) | 1g |
￥322.20 | 2022-01-10 | |
| Ambeed | A616391-1g |
2,6-Diisopropylphenylisothiocyanate |
25343-70-8 | 97% | 1g |
$46.0 | 2025-02-25 | |
| abcr | AB179110-1 g |
2,6-Diisopropylphenyl isothiocyanate, 97%; . |
25343-70-8 | 97% | 1 g |
€64.30 | 2023-07-20 |
2,6-Diisopropylphenyl isothiocyanate Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
25343-70-8 (2,6-Diisopropylphenyl isothiocyanate) Related Products
- 19241-19-1(2-ethylphenyl isothiocyanate)
- 25343-69-5(2,6-Diethylphenyl isothiocyanate)
- 66609-04-9(1-ethyl-2-isothiocyanato-3-methylbenzene)
- 306935-86-4(2-Isopropyl-6-methylphenyl isothiocyanate)
- 70393-58-7(Benzene, 1-(1,1-dimethylethyl)-2,4-diisothiocyanato-)
- 175205-37-5(4-N-BUTYL-2-METHYLPHENYL ISOTHIOCYANATE)
- 67330-54-5(2-Ethyl-6-isopropylphenyl isothiocyanate)
- 66609-02-7(2-ethyl-6-(1-methylpropyl)phenyl isothiocyanate)
- 36176-31-5(1-Isopropyl-2-isothiocyanatobenzene)
- 89007-45-4(4-Isopropylphenyl isothiocyanate)
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